Cas no 132-73-0 (Chloroquine sulfate)

• Product name: Chloroquine sulfate
• CAS No: 132-73-0
• MF: C₁₈H₂₆N₃Cl^.H₂O₄S
• MW: 417.95062
• CID: 36290
• PubChem ID: 91441

Chloroquine sulfate Chemical and Physical Properties

Names and Identifiers

• Chloroquine sulfate
• 4-N-(7-chloroquinolin-4-yl)-1-N,1-N-diethylpentane-1,4-diamine,sulfuric acid
• CHLOROQUINE SULFATE, EP
• ChloroquineSulphate
• Chloroquin sulfate
• Chlorquine sulfate
• Cisplaquin
• EINECS 205-077-6
• Lariago
• Nivaquine
• N4-(7-Chloro-4-quinolinyl)-N1,N1-diethyl-1,4-pentanediamine sulfate
• 7-Chloro-4-(4'-diethylamino-1-methylbutylamino)quinoline sulfate
• melubrin
• KOQRRSSOQDJMID-UHFFFAOYSA-N
• Chloroquine sulphate BP2000
• Chloroquine Sulfate (500 mg)
• chloroquinsulfate
• 1,4-pentanediamine,n(sub4)-(7-chloro-4-quinolinyl)-n(sub1),n(sub1)-diethy
• 7-chloro-4-((4-(diethylamino)-1-methylbutyl)amino)quinolinesulfate(1:1)
• 7-chloro-4-((4-(diethylamino)-1-methylbutyl)amino)-quinolinsulfate(1:1)
• OE48649K6N
• 5-(4-Chlorobuty)-1-cyclohexyltetrazol
• Q27121945
• AC-15933
• W-108310
• N4-(7-chloroquinolin-4-yl)-N1,N1-diethylpentane-1,4-diamine sulfate
• 1,4-Pentanediamine, N4-(7-chloro-4-quinolinyl)-N1,N1-diethyl-, sulfate (1:1)
• Chloroquine sulphate
• CHLOROQUINE SULFATE [EP MONOGRAPH]
• Chloroquini sulfas
• 7-Chloro-4-((4-(diethylamino)-1-methylbutyl)amino)quinoline sulfate (1:1)
• 4-N-(7-chloroquinolin-4-yl)-1-N,1-N-diethylpentane-1,4-diamine;sulfuric acid
• AMY40846
• MELUBRINE
• NSC292296
• NS00079325
• N(sub 4)-(7-Chloro-4-quinolinyl)-N(sub 1),N(sub 1)-diethyl-1,4-pentanediamine
• Quinoline, 7-chloro-4-((4-(diethylamino)-1-methylbutyl)amino)-, sulfate (1:1)
• CHEBI:50178
• 132-73-0
• NSC-292296
• SCHEMBL371444
• Nivaquine (TN)
• AKOS025401417
• 7-CHLORO-4-(4-DIETHYLAMINO-1-METHYLBUTYLAMINO)QUINOLINE SULFATE
• 1,4-Pentanediamine, N(sub 4)-(7-chloro-4-quinolinyl)-N(sub 1),N(sub 1)-diethyl-, sulfate
• CHLOROQUINE SULFATE [EP IMPURITY]
• CHLOROQUINE SULFATE, (+/-)-
• CHEMBL2095223
• FT-0623697
• CHLOROQUINE SULFATE [MART.]
• CHLOROQUINE SULFATE [MI]
• D07680
• NSC 292296
• CIPLAQUIN
• CHLOROQUINE SULFATE [WHO-DD]
• 1, N4-(7-chloro-4-quinolinyl)-N1,N1-diethyl-, sulfate (1:1)
• UNII-OE48649K6N
• CHLOROQUINE SULFATE (MART.)
• Sulfate, Chloroquine
• G76821
• OJPWHUOVKVKBQB-UHFFFAOYSA-N
• N(4)-(7-chloroquinolin-4-yl)-N(1),N(1)-diethylpentane-1,4-diamine sulfate
• DB-042131
• CHLOROQUINE SULFATE (EP IMPURITY)
• CHLOROQUINE SULFATE (EP MONOGRAPH)
• 1,4-Pentanediamine, N4-(7-chloro-4-quinolinyl)-N1,N1-diethyl-, sulfate (1:1) (9CI)

• MDL： MFCD01685606
• Inchi： 1S/C18H26ClN3.H2O4S/c1-4-22(5-2)12-6-7-14(3)21-17-10-11-20-18-13-15(19)8-9-16(17)18;1-5(2,3)4/h8-11,13-14H,4-7,12H2,1-3H3,(H,20,21);(H2,1,2,3,4)
• InChI Key： OJPWHUOVKVKBQB-UHFFFAOYSA-N
• SMILES： CCN(CC)CCCC(C)NC1=C2C=CC(=CC2=NC=C1)Cl.OS(=O)(=O)O

Computed Properties

• Exact Mass: 417.14900
• Monoisotopic Mass: 417.148905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 390
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 111
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Boiling Point: 460.6 °C at 760 mmHg
• Flash Point: 460.6 °C at 760 mmHg
• PSA: 111.14000
• LogP: 5.31160

Chloroquine sulfate Security Information

• Hazardous Material transportation number：1544
• Hazard Level：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• HazardClass：6.1(b)
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on Chloroquine sulfate

Comprehensive Overview of Chloroquine Sulfate (CAS No. 132-73-0): Properties, Applications, and Research Insights

Chloroquine sulfate (CAS No. 132-73-0) is a well-known compound with a storied history in medical and scientific research. This sulfate salt of chloroquine has been extensively studied for its pharmacological properties, particularly in the context of infectious diseases. The compound's molecular formula is C₁₈H₂₆ClN₃·H₂SO₄, and it is characterized by its white crystalline powder form, solubility in water, and stability under standard conditions. Researchers and healthcare professionals have long been interested in its mechanisms of action, which include interference with heme polymerization in parasitic organisms.

In recent years, chloroquine sulfate has garnered renewed attention due to its potential applications beyond traditional uses. For instance, its immunomodulatory effects have been explored in autoimmune conditions, while its antiviral properties have been investigated in the context of emerging viral infections. These studies often focus on the compound's ability to alter pH levels within cellular compartments, thereby inhibiting viral replication. Such research has led to a surge in searches for terms like "chloroquine sulfate mechanism of action" and "chloroquine sulfate antiviral efficacy," reflecting public and scientific curiosity.

The pharmacological profile of chloroquine sulfate is another area of significant interest. The compound is known for its bioavailability and tissue distribution, making it a subject of pharmacokinetic studies. Questions such as "how does chloroquine sulfate work in the body" and "what are the side effects of chloroquine sulfate" are frequently encountered in medical literature and online forums. These inquiries highlight the need for clear, evidence-based information about the compound's safety and efficacy profiles.

From a chemical perspective, chloroquine sulfate (CAS No. 132-73-0) is synthesized through a series of well-documented reactions, starting with the derivatization of chloroquine base. The sulfate salt form enhances the compound's solubility, which is crucial for its formulation into oral tablets or injectable solutions. Industrial and academic laboratories often search for "chloroquine sulfate synthesis protocol" or "chloroquine sulfate analytical methods," underscoring the demand for technical details in both research and quality control settings.

Beyond its medical applications, chloroquine sulfate has also been studied in other scientific domains. For example, its fluorescence properties have been utilized in biochemical assays, while its interactions with DNA have been explored in molecular biology. These diverse applications contribute to the compound's relevance in multidisciplinary research. Searches for "chloroquine sulfate in molecular biology" or "chloroquine sulfate fluorescence" reflect this broad interest.

In conclusion, chloroquine sulfate (CAS No. 132-73-0) remains a compound of significant scientific and medical importance. Its multifaceted properties continue to inspire research across various fields, from infectious diseases to immunology and beyond. As new studies emerge, the demand for accurate, up-to-date information about this compound will likely persist, making it a perennial topic of interest for researchers, clinicians, and the general public alike.